Cas no 2098044-92-7 (3-(1H-imidazol-1-yl)-4-methoxypyrrolidine-1-carboximidamide)

• Product Name: 3-(1H-imidazol-1-yl)-4-methoxypyrrolidine-1-carboximidamide
• CAS No: 2098044-92-7
• MF: C₉H₁₅N₅O
• MW: 209.248300790787
• CID: 5727727
• PubChem ID: 121204013
• Update Time: 2025-05-25

3-(1H-imidazol-1-yl)-4-methoxypyrrolidine-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-1-yl)-4-methoxypyrrolidine-1-carboximidamide
• 2098044-92-7
• 3-imidazol-1-yl-4-methoxypyrrolidine-1-carboximidamide
• F1907-7957
• AKOS026712300
• 1-Pyrrolidinecarboximidamide, 3-(1H-imidazol-1-yl)-4-methoxy-

• Inchi： 1S/C9H15N5O/c1-15-8-5-14(9(10)11)4-7(8)13-3-2-12-6-13/h2-3,6-8H,4-5H2,1H3,(H3,10,11)
• InChI Key： FVCTULOLZDVXJD-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C(=N)N)CC1N1C=NC=C1

Computed Properties

• Exact Mass: 209.12766012g/mol
• Monoisotopic Mass: 209.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 80.2Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 405.7±55.0 °C(Predicted)
• pka: 13.97±0.60(Predicted)

Additional information on 3-(1H-imidazol-1-yl)-4-methoxypyrrolidine-1-carboximidamide

Comprehensive Overview of 3-(1H-imidazol-1-yl)-4-methoxypyrrolidine-1-carboximidamide (CAS No. 2098044-92-7)

3-(1H-imidazol-1-yl)-4-methoxypyrrolidine-1-carboximidamide (CAS No. 2098044-92-7) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazole and pyrrolidine moieties, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a promising candidate for targeting specific enzymatic pathways.

The compound's carboximidamide functional group is a key feature that enhances its reactivity and binding affinity, making it valuable for designing novel therapeutic agents. Recent studies have highlighted its potential in addressing inflammatory diseases and metabolic disorders, aligning with current trends in precision medicine. As the demand for small-molecule inhibitors grows, 3-(1H-imidazol-1-yl)-4-methoxypyrrolidine-1-carboximidamide has emerged as a subject of interest for its modular synthesis and adaptability in combinatorial chemistry.

In the context of AI-driven drug discovery, this compound has been featured in computational screenings due to its favorable pharmacokinetic properties. Its methoxy and imidazole groups contribute to its solubility and bioavailability, critical factors in modern drug development. Researchers frequently search for "imidazole derivatives in medicine" or "pyrrolidine-based therapeutics," reflecting the compound's relevance in cutting-edge scientific inquiries.

From a synthetic chemistry perspective, CAS No. 2098044-92-7 is often discussed in forums focusing on heterocyclic compound synthesis. Its structural complexity poses challenges that appeal to organic chemists specializing in multi-step reactions and catalysis. The compound's versatility also makes it a topic of interest in academic settings, where students and professionals explore "advanced organic synthesis techniques" or "nitrogen-containing heterocycles."

Environmental and green chemistry considerations are also part of the discourse surrounding this compound. With increasing emphasis on sustainable synthesis, researchers are investigating eco-friendly routes to produce 3-(1H-imidazol-1-yl)-4-methoxypyrrolidine-1-carboximidamide. This aligns with broader industry trends, as evidenced by searches for "green synthesis of imidazole derivatives" and "biodegradable pharmaceutical intermediates."

In summary, 3-(1H-imidazol-1-yl)-4-methoxypyrrolidine-1-carboximidamide (CAS No. 2098044-92-7) represents a multifaceted compound with applications spanning drug development, synthetic chemistry, and sustainable science. Its structural ingenuity and functional diversity ensure its continued relevance in both academic and industrial research landscapes.